Cas no 30388-40-0 (m-cresol, 4-propyl-)

• Product Name: m-cresol, 4-propyl-
• CAS No: 30388-40-0
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 916038
• PubChem ID: 20226030
• Update Time: 2025-04-19

m-cresol, 4-propyl- Chemical and Physical Properties

Names and Identifiers

• m-cresol, 4-propyl-
• SCHEMBL2328433
• 3-methyl-4-propylphenol
• 4-Propyl-3-methylphenol
• NDUMSJWWRWOBDX-UHFFFAOYSA-N
• 30388-40-0

• Inchi： 1S/C10H14O/c1-3-4-9-5-6-10(11)7-8(9)2/h5-7,11H,3-4H2,1-2H3
• InChI Key： NDUMSJWWRWOBDX-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C)C=1)CCC

Computed Properties

• Exact Mass: 150.10452
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes